Cas no 19620-37-2 (2,6,6-Trimethylcyclohex-2-en-4-ol-1-one)

• Product Name: 2,6,6-Trimethylcyclohex-2-en-4-ol-1-one
• CAS No: 19620-37-2
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 230622
• PubChem ID: 89193
• Update Time: 2025-04-19

2,6,6-Trimethylcyclohex-2-en-4-ol-1-one Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-2,6,6-trimethyl-cyclohex-2-en-1-one
• 4-Hydroxy-2,6,6-trimethylcyclohex-2-en-1-one
• 2,6,6-Trimethylcyclohex-2-en-4-ol-1-one
• Einecs 243-192-3
• 4-Hydroxy-2,6,6-trimethyl-2-cyclohexen-1-one
• starbld0005800
• 19620-37-2
• SCHEMBL3630532
• NS00047551
• DTXSID00941388

• Inchi： 1S/C9H14O2/c1-6-4-7(10)5-9(2,3)8(6)11/h4,7,10H,5H2,1-3H3
• InChI Key： CZWSBAFIAZKCRV-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C(C(C)(C)C1)=O

Computed Properties

• Exact Mass: 154.09942
• Monoisotopic Mass: 154.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.03
• Boiling Point: 258.8°Cat760mmHg
• Flash Point: 107.2°C
• Refractive Index: 1.486
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclohexenones